Cas no 1499832-03-9 (2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine
• CAS No: 1499832-03-9
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 6196737
• PubChem ID: 82594200
• Update Time: 2025-06-07

2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine
• 1499832-03-9
• EN300-1852825

• Inchi： 1S/C6H12N4/c1-5(3-7)6-4-10(2)9-8-6/h4-5H,3,7H2,1-2H3
• InChI Key： DYFZHKOVUURXIQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)CN)N=N1

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine

Introduction to 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine (CAS No. 1499832-03-9)

2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine, with the CAS number 1499832-03-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a 1-methyl-1H-1,2,3-triazole moiety attached to a propan-1-amine backbone. The triazole ring is known for its versatile reactivity and biological activity, making it a valuable scaffold in the design of novel therapeutic agents.

The synthesis of 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, allowing for the facile preparation of the compound with high yields and purity. The CuAAC reaction has been widely used in the synthesis of various triazole-containing compounds due to its robustness and compatibility with a wide range of functional groups.

In recent years, 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine has been investigated for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT₇ receptor, which is involved in various physiological processes such as sleep regulation and circadian rhythm control. This interaction has led to its evaluation as a potential treatment for sleep disorders and other neurological conditions.

Beyond its potential as a serotonin receptor modulator, 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable oral bioavailability and metabolic stability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-amine in human subjects. Early results from phase I trials have shown promising safety profiles with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In addition to its direct therapeutic applications, 2-(1-methyl-1H-1,2,3-triazol-4-y l)propan - 0 - amine serves as an important building block in the synthesis of more complex molecules. Its modular structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in the development of new drugs and materials.

The future outlook for 2-(1-methyl - 0 - 0 - 0 - 0 - 0 - H - 0 - 0 - , , , , , , , , , , , , , , , , , , , , H - 0 - H - H - H - H - H - H - H - H - H - H - H - H - H - H - H - H - H - H)-propan-l-am ine (CAS No. 1499832-lam ine)-propan-l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No. l-am ine (CAS No.) is promising. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses.